Cas no 88554-09-0 (1,3-Benzenedicarboxylic acid, 2-hydroxy-, diphenyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 2-hydroxy-, diphenyl ester
• CAS No: 88554-09-0
• MF: C₂₀H₁₄O₅
• MW: 334.322165966034
• CID: 628930
• PubChem ID: 22679073
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 2-hydroxy-, diphenyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-hydroxy-, diphenyl ester
• diphenyl 2-hydroxybenzene-1,3-dicarboxylate
• SCHEMBL5712255
• DTXSID60627555
• 88554-09-0

• Inchi： 1S/C20H14O5/c21-18-16(19(22)24-14-8-3-1-4-9-14)12-7-13-17(18)20(23)25-15-10-5-2-6-11-15/h1-13,21H
• InChI Key： JQLRTVBTFCQYFV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1C=CC=C(C(=O)OC2C=CC=CC=2)C=1O)=O

Computed Properties

• Exact Mass: 334.08412354g/mol
• Monoisotopic Mass: 334.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 72.8Ų